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Cymal-4 Technical Specifications

The table below summarizes the key physicochemical properties of Cymal-4 that are critical for your

experimental planning [1].

Property Specification Research Implication

Chemical Name 4-Cyclohexyl-1-Butyl-β-D-

Maltoside

Identifies a non-ionic surfactant with a

cyclohexyl hydrophobic group and maltoside
hydrophilic head.

Molecular Formula C₂₂H₄₀O₁₁ -

Molecular Weight 480.5 g/mol Essential for molar concentration

calculations.

Critical Micelle
Concentration
(CMC)

7.6 mM Use at concentrations above the CMC (e.g.,

10 mM) for effective solubilization and
stabilization of membrane proteins.

Aggregation
Number

~45 monomers/micelle Indicates a micellar molecular weight of
~21.6 kDa, which is relatively small and

beneficial for downstream purification and
structural studies [1].
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Property Specification Research Implication

Hydrodynamic
Radius

~3.2 nm The compact micelle size reduces
background noise in techniques like cryo-EM

[1].

Primary
Applications

Membrane protein purification,

membrane reconstitution,
enzymatic assays [1].

Its mild nature helps preserve protein

structure and functionality.

Experimental Protocols for Stability Assessment

Since specific storage stability data for Cymal-4 is lacking, you can adapt the following established

protocols to assess its performance and the stability of your target membrane protein in Cymal-4 solutions.

Protocol 1: High-Throughput Detergent Screening for Membrane
Protein Stability

This protocol helps you identify if Cymal-4 is a suitable detergent for stabilizing your specific membrane

protein [2].

Protein Solubilization: Begin by solubilizing your membrane protein in a standard detergent like

DDM (n-Dodecyl-β-D-maltoside).
Dilution into Detergent Screen: Dilute the solubilized protein tenfold into a screening plate

containing various test detergents, including Cymal-4. No buffer exchange is needed.
Thermal Denaturation Assay: Use nanoDSF (differential scanning fluorimetry) to monitor the

intrinsic tryptophan fluorescence of the protein as the temperature is increased.
Data Analysis: The instrument will generate melting curves. The midpoint of this curve is the melting

temperature (Tm). A higher Tm in Cymal-4 compared to other detergents indicates better protein
stabilization [2].

The workflow for this screening process is summarized below:
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Start Detergent Screening

Solubilize membrane protein
in initial detergent (e.g., DDM)

Dilute protein solution
into detergent screen
(including Cymal-4)

Perform thermal denaturation
assay (nanoDSF)

Analyze melting curves
and determine Tm values

Compare Tm across detergents
Higher Tm indicates better stability

Select optimal detergent

Click to download full resolution via product page

Protocol 2: Monitoring Protein Stability in Cymal-4 by Size-
Exclusion Chromatography (SEC)
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This protocol assesses the monodispersity and aggregation state of your membrane protein purified in

Cymal-4, which is a critical indicator of stability for structural studies [1].

Purification: Purify your membrane protein using Cymal-4 as the solubilizing detergent throughout
the process.

SEC Analysis: Inject the purified protein-detergent complex (PDC) onto a size-exclusion
chromatography column equilibrated with a buffer containing Cymal-4 at a concentration above its

CMC.
Evaluation: Analyze the resulting chromatogram. A single, sharp, and symmetrical peak indicates a

monodisperse and stable sample. A broad or multiple peaks suggest heterogeneity or aggregation,
meaning Cymal-4 may not be ideal for your protein long-term [1].

Frequently Asked Questions

What makes Cymal-4 effective for membrane protein research? Cymal-4 strikes a balance

between adhesive and cohesive interactions. Its adhesive interactions (binding to the protein surface)

are stronger than its cohesive interactions (self-aggregation), which promotes the formation of stable

protein-detergent complexes and minimizes protein denaturation [1]. The rigid cyclohexyl group in its

tail also contributes to forming compact, stable micelles [1].

How does Cymal-4 compare to other common detergents? The table below provides a comparative

overview to help you decide when to use Cymal-4 [1].

Detergent
CMC
(mM)

Aggregation
Number

Protein
Stabilization

Key Characteristics

Cymal-4 7.6 ~45 High Balanced properties; rigid

cyclohexyl tail for compact
micelles; low cytotoxicity.

n-Dodecyl-β-D-
Maltoside (DDM)

0.17 ~98 Moderate "Gold standard" for initial
extraction; very mild but forms

large micelles.
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Detergent
CMC
(mM)

Aggregation
Number

Protein
Stabilization

Key Characteristics

Octyl β-D-
Glucoside (OG)

23 ~74 Low High CMC allows for easier

removal, but offers weaker
stabilization.

Triton X-100 0.24 ~142 High Strong solubilizing power, but high
cytotoxicity and UV absorption.

The Cymal-4 in our lab has formed a precipitate. What should we do? Gently warm the solution
in a water bath at 30-40°C and mix it gently. If the precipitate dissolves and the solution becomes

clear, it is likely still usable for experiments. If the precipitate does not dissolve or reforms upon
cooling, the detergent may have degraded, and the stock should be replaced.

Critical Storage & Handling Guidance

The search results do not provide explicit storage condition data for Cymal-4. Therefore, it is highly

recommended to:

Consult the Manufacturer's Datasheet: Always refer to the certificate of analysis (CoA) or safety

data sheet (SDS) provided with your specific product lot for definitive storage instructions.
Apply General Principles: In the absence of specific data, a common practice for many detergents

is to store the lyophilized powder in a desiccator at -20°C, protected from light and moisture. For
prepared stock solutions, consider aliquoting and storing them at -20°C to avoid repeated freeze-thaw

cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cymal-4 storage conditions and stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b802399#cymal-4-storage-

conditions-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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